Cas no 72714-62-6 (Heptanoic acid, 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethyl-, methyl ester)

• Product Name: Heptanoic acid, 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethyl-, methyl ester
• CAS No: 72714-62-6
• MF: C₁₀H₁₄Cl₃F₃O₂
• MW: 329.571171283722
• CID: 543526
• PubChem ID: 12942376
• Update Time: 2025-04-19

Heptanoic acid, 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethyl-, methyl ester
• methyl 4,6,6-trichloro-7,7,7-trifluoro-3,3-dimethylheptanoate
• heptanoic<wbr>
• LogP
• Methyl 4,<wbr>
• EC 615-790-8
• 3,3-dimethyl-4,6,6-trichloro-7,7,7-trifluoroenanthic acid methyl ester
• DTXSID60513540
• 72714-62-6
• SCHEMBL8760006
• NS00004629

• Inchi： 1S/C10H14Cl3F3O2/c1-8(2,5-7(17)18-3)6(11)4-9(12,13)10(14,15)16/h6H,4-5H2,1-3H3
• InChI Key： BNTZFXLKSXUEBE-UHFFFAOYSA-N
• SMILES： ClC(CC(C(F)(F)F)(Cl)Cl)C(C)(C)CC(=O)OC

Computed Properties

• Exact Mass: 328.00132
• Monoisotopic Mass: 328.001147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3